Cas no 754159-68-7 (3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(phenylmethoxy)benzoicacid)

• Product Name: 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(phenylmethoxy)benzoicacid
• CAS No: 754159-68-7
• MF: C₂₉H₃₅NO₃
• MW: 445.593108415604
• CID: 547854
• PubChem ID: 15546926
• Update Time: 2025-04-19

3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(phenylmethoxy)benzoicacid Chemical and Physical Properties

Names and Identifiers

• 3-[(1R)-3-[BIS(1-METHYLETHYL)AMINO]-1-PHENYLPROPYL]-4-(PHENYLMETHOXY)BENZOIC ACID
• 4-(benzyloxy)-3-[(1R)-3-(dipropan-2-ylamino)-1-phenylpropyl]benzoic acid
• Benzoicacid, 3-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-
• 3-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-phenylmethoxybenzoic acid
• (R)-4-benzyloxy-3-(3-diisopropylamino-1-phenylpropyl)-benzoic acid
• KJWIVHKZEWPBJI-AREMUKBSSA-N
• SCHEMBL1783715
• AKOS015901746
• CS-0002393
• 4-benzyloxy-3-[(1R)-3-(diisopropylamino)-1-phenyl-propyl]benzoic acid
• AC-23944
• 754159-68-7
• 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(phenylmethoxy)benzoicacid

• Inchi： 1S/C29H35NO3/c1-21(2)30(22(3)4)18-17-26(24-13-9-6-10-14-24)27-19-25(29(31)32)15-16-28(27)33-20-23-11-7-5-8-12-23/h5-16,19,21-22,26H,17-18,20H2,1-4H3,(H,31,32)/t26-/m1/s1
• InChI Key： KJWIVHKZEWPBJI-AREMUKBSSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C(=O)O)C=C1[C@@H](C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 445.26185
• Monoisotopic Mass: 445.26169398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.095
• PSA: 49.77
• LogP: 6.60460